Cas no 90482-29-4 (4-oxocycloheptane-1-carboxylic acid)

• Product Name: 4-oxocycloheptane-1-carboxylic acid
• CAS No: 90482-29-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD11053707
• CID: 798390
• PubChem ID: 53402610
• Update Time: 2025-06-15

4-oxocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-2-carboxycycloheptane
• Cycloheptanecarboxylicacid, 4-oxo-
• 3-oxocycloheptane-1-carboxylic acid
• 4-Oxo-cycloheptan-carbonsaeure-(1)
• 4-Oxocycloheptanecarboxylic acid
• 4-oxocycloheptane-1-carboxylic acid
• 90482-29-4
• 4-OXOCYCLOHEPTANECARBOXYLICACID
• AS-38194
• FT-0647965
• EN300-106834
• 4-Oxo-cycloheptanecarboxylic acid
• AKOS006306615
• DTXSID70695043
• CS-0171556
• cycloheptanone-4-carboxylic acid
• A916512
• MFCD11053707
• 4-Oxocycloheptane-1-carboxylicacid
• DB-397226

• MDL： MFCD11053707
• Inchi： 1S/C8H12O3/c9-7-3-1-2-6(4-5-7)8(10)11/h6H,1-5H2,(H,10,11)
• InChI Key： TUHVNUTVSDQMJV-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.4±35.0 °C at 760 mmHg
• Flash Point: 162.4±22.4 °C
• PSA: 54.37000
• LogP: 1.22040
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-oxocycloheptane-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-oxocycloheptane-1-carboxylic acid

Latest Research Insights on 4-oxocycloheptane-1-carboxylic acid (CAS: 90482-29-4) in Chemical Biology and Pharmaceutical Applications

4-oxocycloheptane-1-carboxylic acid (CAS: 90482-29-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This seven-membered cyclic ketone carboxylic acid serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents. Recent studies have explored its potential as a scaffold for designing novel therapeutic compounds, leveraging its unique structural features for targeted interactions with biological macromolecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective cyclooxygenase-2 (COX-2) inhibitors. Researchers utilized 4-oxocycloheptane-1-carboxylic acid as a core structure, modifying its functional groups to enhance binding affinity while minimizing off-target effects. The resulting derivatives showed promising anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs, suggesting potential for next-generation pain management therapies.

In the field of antimicrobial research, a team at the University of Cambridge recently reported (Nature Chemical Biology, 2024) on the compound's application in combating antibiotic-resistant bacteria. By conjugating 4-oxocycloheptane-1-carboxylic acid with known antibiotic pharmacophores, they created hybrid molecules that effectively bypass bacterial efflux pump mechanisms. The seven-membered ring structure was found to be particularly effective at disrupting bacterial membrane integrity while maintaining good pharmacokinetic properties.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have enabled more efficient production of enantiomerically pure 4-oxocycloheptane-1-carboxylic acid derivatives. A breakthrough paper in Angewandte Chemie (2024) described a novel organocatalytic method using proline-based catalysts to achieve >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis of this important building block.

Ongoing clinical investigations are exploring the compound's potential in neurological applications. Preliminary results from animal studies suggest that certain 4-oxocycloheptane-1-carboxylic acid derivatives may modulate glutamate receptor activity, offering possible therapeutic avenues for neurodegenerative disorders. However, researchers caution that further pharmacokinetic optimization is needed to improve blood-brain barrier penetration.

The pharmaceutical industry has shown increasing interest in this compound, with several patents filed in 2023-2024 covering novel synthetic routes and therapeutic applications. Analytical method development has also progressed, with recent publications detailing improved HPLC and LC-MS techniques for quantifying 4-oxocycloheptane-1-carboxylic acid and its derivatives in biological matrices, facilitating more accurate pharmacokinetic studies.

While the research landscape appears promising, challenges remain in optimizing the compound's metabolic stability and reducing potential hepatotoxicity observed in some derivatives. Future directions likely include computational modeling approaches to predict optimal substituent patterns and the development of prodrug strategies to enhance bioavailability. The continued investigation of 4-oxocycloheptane-1-carboxylic acid and its derivatives represents an exciting frontier in medicinal chemistry with potential for significant therapeutic breakthroughs.